Cas no 1192547-87-7 (Methyl 4-chloro-3,5-dimethylbenzoate)

Methyl 4-chloro-3,5-dimethylbenzoate structure
1192547-87-7 structure
Product Name:Methyl 4-chloro-3,5-dimethylbenzoate
CAS No:1192547-87-7
MF:C10H11ClO2
MW:198.646142244339
MDL:MFCD22552976
CID:2092783
PubChem ID:57993816
Update Time:2025-04-21

Methyl 4-chloro-3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-chloro-3,5-dimethylbenzoate
    • 4-Chloro-3,5-dimethylbenzoic acid methyl ester
    • Benzoic acid, 4-chloro-3,5-dimethyl-, methyl ester
    • 1192547-87-7
    • CS-0181584
    • AS-19682
    • YLDCLGVDBHWQBX-UHFFFAOYSA-N
    • SCHEMBL4512198
    • DB-417330
    • AKOS024261968
    • MFCD22552976
    • methyl4-chloro-3,5-dimethylbenzoate
    • N10713
    • 899-669-7
    • MDL: MFCD22552976
    • Inchi: 1S/C10H11ClO2/c1-6-4-8(10(12)13-3)5-7(2)9(6)11/h4-5H,1-3H3
    • InChI Key: YLDCLGVDBHWQBX-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC(C(=O)OC)=CC=1C

Computed Properties

  • Exact Mass: 198.0447573g/mol
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Methyl 4-chloro-3,5-dimethylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M340540-10mg
Methyl 4-Chloro-3,5-dimethylbenzoate
1192547-87-7
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$ 50.00 2022-06-03
TRC
M340540-50mg
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$ 135.00 2022-06-03
TRC
M340540-100mg
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100mg
$ 230.00 2022-06-03
abcr
AB463981-500 mg
Methyl 4-chloro-3,5-dimethylbenzoate, 95%; .
1192547-87-7 95%
500mg
€247.20 2023-04-21
abcr
AB463981-1 g
Methyl 4-chloro-3,5-dimethylbenzoate, 95%; .
1192547-87-7 95%
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€325.10 2023-04-21
abcr
AB463981-5 g
Methyl 4-chloro-3,5-dimethylbenzoate, 95%; .
1192547-87-7 95%
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€1,037.40 2023-04-21
abcr
AB463981-250 mg
Methyl 4-chloro-3,5-dimethylbenzoate, 95%; .
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€159.70 2023-04-21
Chemenu
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eNovation Chemicals LLC
D397443-100g
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